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Get Quote

Veratric acid, also known as 3,4-Dimethoxybenzoic acid, is a benzoic acid derivative commonly found in

vegetables and fruits [1] [2].

Chemical Identity:

IUPAC Name: 3,4-Dimethoxybenzoic acid

CAS Registry Number: 93-07-2 [1]
Molecular Formula: C₉H₁₀O₄ [1]

Chemical Structure:

Physical & Chemical Properties: The following table summarizes key physical and chemical

properties of Veratric Acid.

Property Value / Description

Molecular Weight 182.173 g/mol [1]

Melting Point 179 - 182 °C (lit.) [1]

Boiling Point 302.9 ± 22.0 °C at 760 mmHg [1]

Density 1.2 ± 0.1 g/cm³ [1]

Flash Point 120.9 ± 15.8 °C [1]

Water Solubility Slightly soluble [1]
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Property Value / Description

Storage Condition Refrigerator [1]

Stability Stable but incompatible with strong oxidizing agents [1]

HS Code 2918990090 [1]

Safety Information: It is generally classified as an irritant (GHS07), with potential to cause skin, eye,

and respiratory irritation. The signal word is "Warning" [1].

Biological Activities & Mechanisms of Action

Veratric acid exhibits multiple biological activities, primarily driven by its antioxidant and anti-

inflammatory effects.

Antioxidant and Anti-inflammatory Mechanisms: Veratric acid has been shown to reduce the

production of reactive oxygen species and inhibit the expression of inducible nitric oxide synthase

(iNOS) in LPS-stimulated RAW264.7 macrophage cells [1]. It also suppresses the LPS-induced

activation of the PI3K/Akt pathway, histone acetyltransferase (HAT) activation, and HDAC3

expression [1]. Furthermore, it reduces upregulated COX-2 expression, and levels of prostaglandin E2

(PGE2) and interleukin-6 (IL-6) after UVB irradiation in HaCaT keratinocytes [1] [3] [4].

Key Signaling Pathway in Hepatoprotection: A key study demonstrates that Veratric acid protects

against liver ischemia/reperfusion (I/R) injury by activating the Nrf2 signaling pathway [5]. The

following diagram illustrates this mechanism, which is crucial for its antioxidant and anti-apoptotic

effects in the liver.
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Veratric acid activates the Nrf2 pathway to combat oxidative stress and apoptosis during liver I/R injury [5].

Cardiovascular Protection: In vivo studies have shown that Veratric acid acts as a protective agent

against hypertension-associated cardiovascular remodelling. In L-NAME-induced hypertensive rats, it
significantly promoted ventricular function, reduced lipid peroxidation, and increased antioxidants [1]

[6].
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Experimental Data & Research Protocols

For researchers looking to replicate or build upon existing studies, here are summaries of key experimental

methodologies.

In Vitro Anti-inflammatory Protocol:

Cell Line: RAW264.7 murine macrophage cells [1].

Stimulation: Lipopolysaccharide (LPS) to induce inflammation.
Treatment: Veratric acid at concentrations of 100 and 200 μM [1].

Key Assays: Measurement of nitric oxide (NO) production; analysis of iNOS, PI3K/Akt pathway
activation, HAT activity, and HDAC3 expression via Western blot or other appropriate methods

[1].

In Vivo Hepatoprotection Model:

Animal Model: Mouse model of liver ischemia/reperfusion (I/R) injury [5].

Pretreatment: Veratric acid was administered intragastrically for one week before the I/R
procedure [5].

Dosage: 40 mg/kg, p.o., b.w. (body weight) was used in a similar hypertensive rat model;
specific dosage for the liver study was not detailed in the abstract but the protocol involved

pretreatment [6] [5].
Assessment: Serum levels of ALT and AST (liver injury markers), histological analysis of liver

necrotic area, measurement of oxidative stress markers, and TUNEL assay for hepatocyte
apoptosis [5].

In Vitro Confirmation of Mechanism:

Cell Line: AML12 mouse hepatocytes [5].
Model: Hypoxia/reoxygenation (H/R) model to mimic I/R injury in vitro.

Treatment: Veratric acid pretreatment.
Mechanism Validation: Use of ML385, a specific Nrf2 inhibitor, to confirm that the protective

effects of Veratric acid are dependent on the Nrf2 pathway [5].

Applications and Market Context

Beyond basic research, Veratric acid has practical applications across several industries, driven by its

natural origin and bioactivity.
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Pharmaceuticals: Serves as a key intermediate in the synthesis of drugs, including alfuzosin

hydrochloride [7] [8]. Its therapeutic potential is being explored for neurodegenerative diseases like
Alzheimer's and for its neuroprotective effects [6].

Cosmetics & Personal Care: Incorporated into anti-aging serums and creams for its antioxidant
properties, which help combat oxidative stress responsible for skin aging. It is also used in hair care

products to improve scalp health [6].
Food & Agriculture: Used as a natural preservative in food products to inhibit microbial growth and

oxidation, extending shelf life [6]. In agriculture, it finds use in pesticide formulations and plant growth
regulators [8].

The global market for Veratric acid is growing, with one report valuing the Chinese market at $8.29 billion

in 2025 and projecting a Compound Annual Growth Rate (CAGR) of 14.32% through 2033 [9]. Another

report cites the global market size at US$62.5 million in 2024, forecast to reach USD 88 million by 2031 at

a CAGR of 5.1% [10]. Key players include Zhejiang Youchuang Material Technology, Yixi Chemical, and

Shandong Holly Pharmaceutical [10] [8].

Toxicity and Safety Data

The safety profile is an essential consideration for therapeutic development. Available data suggests a

relatively favorable profile.

Acute Toxicity: An intraperitoneal LD₅₀ in mice was reported to be >800 mg/kg [1].

Mutagenicity: One study reported DNA inhibition in human lymphocytes at a concentration of 1
mmol/L [1].

Conclusion

Veratric acid is a versatile natural compound with promising therapeutic potential, primarily due to its

potent antioxidant and anti-inflammatory activities mediated through pathways like Nrf2. Its applications in

pharmaceuticals, cosmetics, and food industries are expanding, supported by a growing market. Future

research should focus on more detailed clinical trials to fully translate these preclinical findings into human

therapies.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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